![molecular formula C10H19NO B009904 Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) CAS No. 106416-93-7](/img/structure/B9904.png)
Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI), also known as TMAZ, is a synthetic compound that has gained significant attention in scientific research. TMAZ is a member of the aziridine family and is characterized by its unique chemical structure.
Mechanism of Action
The mechanism of action of Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) is not fully understood, but it is thought to involve the activation of apoptotic pathways in cancer cells. Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) has been shown to induce the expression of pro-apoptotic proteins, such as Bax and Bak, and to inhibit the expression of anti-apoptotic proteins, such as Bcl-2. This leads to the activation of caspase enzymes, which ultimately results in the death of the cancer cell.
Biochemical and Physiological Effects:
Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) is its specificity for cancer cells. It has been shown to be toxic to cancer cells, but not to normal cells. This makes it a promising candidate for cancer treatment. However, there are also limitations to the use of Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) in lab experiments. It is a complex compound that requires specialized equipment and expertise to synthesize and study. Additionally, its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.
Future Directions
There are a number of future directions for the study of Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI). One area of research is the optimization of its use in cancer treatment. Researchers are currently investigating ways to increase its potency and specificity for cancer cells. Another area of research is the investigation of its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Finally, researchers are also investigating the potential use of Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) as a diagnostic tool for cancer, as it has been shown to selectively bind to cancer cells.
Synthesis Methods
Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) is synthesized through a multistep process that involves the reaction of 2,3-dimethyl-2-butene with aziridine in the presence of a catalyst. The resulting product is then treated with acetyl chloride to yield Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI). The synthesis of Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and its mechanism of action is thought to be related to the induction of apoptosis, or programmed cell death. Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]-(9CI) has also been investigated for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
Properties
106416-93-7 | |
Molecular Formula |
C10H19NO |
Molecular Weight |
169.26 g/mol |
IUPAC Name |
1-(2,3,3-trimethyl-1-propan-2-ylaziridin-2-yl)ethanone |
InChI |
InChI=1S/C10H19NO/c1-7(2)11-9(4,5)10(11,6)8(3)12/h7H,1-6H3 |
InChI Key |
QSGGTCSWJDZQSA-UHFFFAOYSA-N |
SMILES |
CC(C)N1C(C1(C)C(=O)C)(C)C |
Canonical SMILES |
CC(C)N1C(C1(C)C(=O)C)(C)C |
synonyms |
Ethanone, 1-[2,3,3-trimethyl-1-(1-methylethyl)-2-aziridinyl]- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.